Cas no 379248-60-9 (4-tert-butyl-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide)

• Product Name: 4-tert-butyl-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide
• CAS No: 379248-60-9
• MF: C₂₁H₂₄N₂OS
• MW: 352.493063926697
• CID: 5990412
• PubChem ID: 1563736
• Update Time: 2023-12-13

4-tert-butyl-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide
• 4-(tert-butyl)-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)benzamide
• Benzamide, N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-4-(1,1-dimethylethyl)-
• MFCD02361216
• 4-tert-butyl-N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}benzamide
• Oprea1_581651
• 4-tert-butyl-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)benzamide
• 379248-60-9
• 4-tert-butyl-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)benzamide
• AKOS001063039
• Z28338854
• F1015-0288
• AF-399/15334036

• Inchi： 1S/C21H24N2OS/c1-21(2,3)15-11-9-14(10-12-15)19(24)23-20-17(13-22)16-7-5-4-6-8-18(16)25-20/h9-12H,4-8H2,1-3H3,(H,23,24)
• InChI Key： PNRTWJVLGUHAJC-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCCC=2C=1C#N)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 352.16093457g/mol
• Monoisotopic Mass: 352.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes